Cas no 1247734-85-5 (4-Methyl-4-phenylpentane-2-sulfonamide)

• Product Name: 4-Methyl-4-phenylpentane-2-sulfonamide
• CAS No: 1247734-85-5
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• MDL: MFCD16677741
• CID: 5282229
• PubChem ID: 62084565
• Update Time: 2025-06-14

4-Methyl-4-phenylpentane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-phenylpentane-2-sulfonamide
• Benzenepropanesulfonamide, α,γ,γ-trimethyl-
• 4-Methyl-4-phenylpentane-2-sulfonamide

• MDL： MFCD16677741
• Inchi： 1S/C12H19NO2S/c1-10(16(13,14)15)9-12(2,3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H2,13,14,15)
• InChI Key： DVRWEYGLORKFHL-UHFFFAOYSA-N
• SMILES： S(C(C)CC(C)(C)C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-Methyl-4-phenylpentane-2-sulfonamide

Comprehensive Overview of 4-Methyl-4-phenylpentane-2-sulfonamide (CAS No. 1247734-85-5): Properties, Applications, and Industry Insights

4-Methyl-4-phenylpentane-2-sulfonamide (CAS No. 1247734-85-5) is a specialized sulfonamide derivative with a unique molecular structure, combining a phenyl group and a methyl-substituted pentane backbone. This compound has garnered attention in pharmaceutical and chemical research due to its potential as a bioactive intermediate. Its sulfonamide functional group is particularly noteworthy, as it often contributes to enhanced solubility and binding affinity in drug design. Researchers are increasingly exploring its role in targeted therapies, especially in contexts where molecular stability and selective reactivity are critical.

In recent years, the demand for high-purity sulfonamides like 4-Methyl-4-phenylpentane-2-sulfonamide has surged, driven by advancements in small-molecule drug discovery. A trending topic in this space is the compound's potential application in enzyme inhibition studies, particularly for diseases where sulfonamide-based inhibitors show promise. For instance, questions like "How does sulfonamide modification affect pharmacokinetics?" or "What are the latest synthetic routes for CAS 1247734-85-5?" frequently appear in academic and industrial forums, reflecting its relevance in modern research.

The synthesis of CAS No. 1247734-85-5 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent sulfonylation. Optimizing these processes for yield efficiency and environmental sustainability aligns with the broader industry shift toward green chemistry. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying the compound's purity, a key concern for buyers searching for terms like "reliable 4-Methyl-4-phenylpentane-2-sulfonamide suppliers" or "CAS 1247734-85-5 purity standards".

From a commercial perspective, 4-Methyl-4-phenylpentane-2-sulfonamide is often categorized as a fine chemical, with applications extending to material science and agrochemical formulations. Its structural versatility makes it a candidate for modifying polymer properties or enhancing crop protection agents. Notably, patent databases reveal growing interest in its use for specialty coatings, where sulfonamide groups improve adhesion and durability—a hot topic among material engineers.

Regulatory compliance and safe handling protocols for 1247734-85-5 are frequently discussed in safety data sheets (SDS). While not classified as hazardous under major global standards, proper storage conditions (e.g., ambient temperature and moisture control) are emphasized to maintain stability. This aligns with search trends such as "best practices for storing sulfonamide compounds", highlighting user concerns about long-term compound integrity.

Looking ahead, innovations in catalytic synthesis and computational modeling are expected to further elevate the prominence of 4-Methyl-4-phenylpentane-2-sulfonamide. As AI-driven drug discovery accelerates, compounds with well-characterized structure-activity relationships (SAR) like this one may see expanded utility. For researchers and procurement specialists, staying updated on its market availability and application case studies will be crucial, as reflected in search queries like "emerging uses of phenylpentane sulfonamides".